Cas no 1804362-59-1 (2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1804362-59-1
• MF: C₉H₅F₄IN₂O
• MW: 360.046888113022
• CID: 4837365
• Update Time: 2025-06-11

2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C9H5F4IN2O/c10-3-7-8(17-9(11,12)13)5(1-2-15)6(14)4-16-7/h4H,1,3H2
• InChI Key： OGCFWUVAVSMWRJ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CF)C(=C1CC#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• XLogP3: 2.5
• Topological Polar Surface Area: 45.9

Additional information on 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetonitrile

Comprehensive Analysis of 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804362-59-1)

The compound 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804362-59-1) is a highly specialized fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the fluoromethyl and trifluoromethoxy groups, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and antimicrobial compounds.

One of the key reasons for the growing interest in 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetonitrile is its role in fluorine chemistry. Fluorine-containing compounds are known for their ability to enhance the metabolic stability and bioavailability of drugs. The presence of both fluoromethyl and trifluoromethoxy groups in this compound makes it a promising candidate for optimizing drug-like properties. Recent studies have highlighted the importance of fluorinated pyridines in the design of next-generation therapeutics, particularly in oncology and neurology.

From a synthetic chemistry perspective, 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetonitrile offers versatility in cross-coupling reactions. The iodo substituent at the 5-position allows for efficient palladium-catalyzed coupling, enabling the introduction of various aryl or heteroaryl groups. This flexibility is crucial for medicinal chemists aiming to explore structure-activity relationships (SAR) in drug development. Additionally, the acetonitrile moiety provides a handle for further functionalization, making this compound a valuable building block in heterocyclic chemistry.

The demand for fluorinated building blocks like 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetonitrile has surged due to the rising focus on precision medicine and personalized therapeutics. With the increasing use of AI-driven drug discovery, compounds with well-defined reactivity profiles are in high demand. This compound’s CAS No. 1804362-59-1 is frequently searched in databases by researchers looking for novel fluorinated intermediates to accelerate their projects. Its compatibility with high-throughput screening (HTS) platforms further enhances its appeal.

Another area where 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetonitrile shows promise is in agrochemical innovation. Fluorinated pyridines are increasingly used in the development of crop protection agents due to their ability to improve pesticide efficacy and environmental stability. The trifluoromethoxy group, in particular, is known to enhance the lipophilicity of agrochemicals, facilitating better penetration into plant tissues. This makes the compound a potential candidate for designing next-generation herbicides and insecticides.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetonitrile. The use of catalytic fluorination and iodination techniques is gaining traction, aligning with the global push for eco-friendly synthetic routes. This compound’s relevance in green synthesis is further highlighted by its potential to reduce waste and improve atom economy in multi-step reactions.

As the pharmaceutical industry continues to prioritize fluorine-containing drugs, the importance of intermediates like 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetonitrile cannot be overstated. Its CAS No. 1804362-59-1 is often associated with searches for fluorinated heterocycles and pyridine derivatives, reflecting its niche yet critical role in modern chemistry. With ongoing advancements in cryogenic reaction technologies and flow chemistry, the scalability of this compound’s synthesis is expected to improve, further solidifying its position in the market.

In summary, 2-(Fluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804362-59-1) is a multifaceted compound with broad applications in drug discovery, agrochemical development, and material science. Its unique structural attributes and reactivity profile make it a standout choice for researchers aiming to innovate in these fields. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of fluorine chemistry and heterocyclic synthesis.